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An In-depth Technical Guide to the Spectroscopic Profile of 8H-Indeno[1,2-d]thiazol-2-amine
and its Hydrobromide Salt

Introduction

The 8H-indeno[1,2-d]thiazole scaffold is a privileged heterocyclic structure in medicinal
chemistry and drug development. Its rigid, fused-ring system has been identified as a key
pharmacophore in compounds targeting a range of biological entities, including tumor growth
inhibition and adenosine receptors.[1] Notably, recent studies have explored derivatives of this
scaffold as potential inhibitors of the SARS-CoV-2 3CL protease, a critical enzyme for viral
replication, highlighting its contemporary relevance in antiviral research.[2][3]

This technical guide provides a detailed analysis of the spectroscopic characteristics of 8H-
Indeno[1,2-d]thiazol-2-amine and its hydrobromide salt. While comprehensive, peer-reviewed
spectroscopic data for the specific hydrobromide salt is not widely published, this document
leverages established principles of spectroscopic interpretation and available data from closely
related analogues to construct a robust, predictive profile.[2][4] The insights herein are intended
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to equip researchers, medicinal chemists, and drug development professionals with the
foundational knowledge required to identify, characterize, and utilize this important chemical
entity. We will explore the causality behind spectral features and provide validated protocols for
data acquisition, ensuring a trustworthy and authoritative resource.

Molecular Structure and Physicochemical
Properties

The core structure consists of an indene system fused with a 2-aminothiazole ring. The
hydrobromide salt is formed by the protonation of one of the basic nitrogen centers, most likely
the exocyclic amine, given its higher basicity compared to the endocyclic thiazole nitrogen.

Caption: Chemical structures of the free base and its hydrobromide salt.

Table 1: Physicochemical Properties

Property Value Source

8H-Indeno[1,2-d]thiazol-2-

Chemical Name . [5]
amine

CAS Number 85787-95-7 (Free Base) [5]

Molecular Formula C1oHsN2S [51[6]

Molecular Weight 188.25 g/mol (Free Base) [5]

| Monoisotopic Mass| 188.04082 Da (Free Base) |[6] |

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of
organic compounds. The analysis of tH and 3C NMR spectra allows for the unambiguous
assignment of protons and carbons within the 8H-indeno[1,2-d]thiazol-2-amine framework.

'H NMR Spectroscopy
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The proton NMR spectrum provides information on the chemical environment, connectivity, and
number of different types of protons. For the hydrobromide salt, the spectrum is predicted to be

recorded in a polar aprotic solvent like DMSO-ds to ensure solubility and minimize proton
exchange.

Predicted *H NMR Data (400 MHz, DMSO-ds)
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Chemical Shift o ] ] Rationale and
Multiplicity Integration Assignment . .

(3) ppm Discussion
The exocyclic
amine is
protonated by
HBr, forming
an ammonium
salt. This
results in a
significant

. downfield shift

~8.5-9.5 Broad Singlet 3H -NHs+ .
and signal
broadening
due to
quadrupolar
coupling with
the “N
nucleus and
exchange with
residual water.

The four protons
on the benzene
ring of the indene
moiety are
expected to
resonate in this
~7.3-7.6 Multiplet 4H Ar-H typical aromatic
region. The
specific splitting
patterns will
depend on their
coupling

constants.
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| ~3.9 | Singlet | 2H | -CHz- | The methylene protons at the 8-position of the indene ring are
chemically equivalent and are expected to appear as a singlet. This is consistent with data from
substituted analogues.[2][3] |

3C NMR Spectroscopy

The 13C NMR spectrum reveals the number of non-equivalent carbons and provides insight into
their electronic environment (e.g., sp?, sp3, quaternary).

Predicted 3C NMR Data (100 MHz, DMSO-ds)

Chemical Shift (6) ppm Assignment Rationale and Discussion

This carbon, directly
attached to the protonated
amino group in the

~165.0 C2 (-C-NHs%) . .
thiazole ring, is expected
to be the most downfield

due to strong deshielding.

A quaternary carbon at the

fusion of the indene and
~155.0 C3a thiazole rings. Data from

derivatives supports this

region.[3]

The second quaternary carbon
~148.0 C9a . o .
at a ring fusion junction.

Quaternary carbons of the
benzene ring. Their exact

~130.0 - 135.0 C4a, C7a positions can be confirmed
with 2D NMR techniques like
HMBC.

) The four methine carbons of
~118.0 - 129.0 Aromatic CH )
the benzene ring.
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| ~32.5 | C8 (-CH2-) | The aliphatic methylene carbon, resonating in a typical upfield region for
sp3 carbons. This assignment is strongly supported by published data on numerous derivatives.

[21i31 |

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule,
confirming its molecular weight and elemental composition. For this compound, Electrospray
lonization (ESI) in positive ion mode is the method of choice.

Expected Mass Spectrometry Data (ESI+)

Parameter Predicted Value Rationale

For the free base
Ci1oHsN2S.

Calculated Exact Mass 188.04082

| Observed [M+H]* | 189.04810 | In ESI+, the free base will be protonated to give the molecular
ion plus a proton. This would be the base peak. |

The fragmentation pattern would likely involve the loss of small molecules like HCN or Hz2S,
and cleavage of the indene ring system, providing further structural confirmation.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the
absorption of infrared radiation at specific vibrational frequencies.

Predicted Key IR Absorption Bands
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Wavenumber ] ] . Rationale and
Functional Group Vibration Type . .
(cm™) Discussion
The formation of
the ammonium
hydrobromide salt
will result in a very
broad and strong
absorption in this
-NHs* N-H Stretch region,
characteristic of

~3200 - 2800
(broad)

ammonium salts.
This band would
obscure other C-H
stretching
vibrations.

Sharp, medium-
_ intensity bands typical
~3100 Aromatic C-H C-H Stretch
for C-H bonds on an

aromatic ring.

The carbon-nitrogen
~1620 C=N C=N Stretch double bond within the

thiazole ring.

Aromatic ring
~1580, ~1470 Cc=C C=C Stretch ] o
stretching vibrations.

Asymmetric bending
~1550 -NHs* N-H Bend vibration of the

ammonium group.

| ~750 | C-S | C-S Stretch | The carbon-sulfur bond vibration is typically weak and found in the
fingerprint region. |

Experimental Protocols & Workflows
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To ensure the generation of high-quality, reproducible data, the following standardized
protocols are recommended.

General Sample Preparation

* Weigh approximately 5-10 mg of 8H-Indeno[1,2-d]thiazol-2-amine hydrobromide.

e For NMR, dissolve the sample in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-de).
Vortex until fully dissolved.

e For IR, the sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR)
accessory or by preparing a KBr pellet.

e For MS, prepare a stock solution of ~1 mg/mL in a suitable solvent like methanol or
acetonitrile. Dilute this solution 100-fold with the mobile phase (e.g., 50:50 acetonitrile:water
with 0.1% formic acid) for infusion or LC-MS analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b048431/docs#spectroscopic-data-of-8h-indeno-1-2-d-
thiazol-2-amine-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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